Cas no 21996-61-2 ((3R)-3-(hydroxymethyl)cyclohexanone)

(3R)-3-(hydroxymethyl)cyclohexanone structure

21996-61-2 structure

Product Name:(3R)-3-(hydroxymethyl)cyclohexanone

CAS No:21996-61-2

Molecular Formula:C₇H₁₂O₂

Molecular Weight:128.16898

CID:850580

PubChem ID:12201678

(3R)-3-(hydroxymethyl)cyclohexanone Properties

Names and Identifiers

- (R)-3-(Hydroxymethyl)cyclohexanone
- (3-Oxocyclohex-1-yl)methanol
- 3-(Hydroxymethyl)cyclohexan-1-one
- 3-(Hydroxymethyl)cyclohexanone
- (3R)-3-(hydroxymethyl)cyclohexanone
- OTZGKTIHFHBTGZ-UHFFFAOYSA-N
- AKOS006331824
- Y10198
- 21996-61-2
- MFCD09414734
- (3S)-3-(hydroxymethyl)cyclohexanone
- DB-011098
- SB45548
- 32916-58-8
- DTXSID201306160
- CS-0216970
- SCHEMBL3437926
- EN300-6512849
- DB-068715
- SB84080
- +Expand
- InChIKey： OTZGKTIHFHBTGZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H12O2/c8-5-6-2-1-3-7(9)4-6/h6,8H,1-5H2
- SMILES： C1CC(CC(=O)C1)CO

Computed Properties

Exact Mass: 128.08400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 128.083729621g/mol
Heavy Atom Count: 9
Complexity: 110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 37.3Å²

Experimental Properties

LogP: 0.73800
PSA: 37.30000
Boiling Point: 239.8±13.0 ºC (760 Torr),
Flash Point: 98.0±12.4 ºC,
Solubility: Dissolution (95 g/l) (25 º C),
Density: 1.054±0.06 g/cm3 (20 ºC 760 Torr),

(3R)-3-(hydroxymethyl)cyclohexanone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006YAR-100mg	3-(HYDROXYMETHYL)CYCLOHEXANONE	21996-61-2	97%	100mg	$157.00
A2B Chem LLC	AD23587-100mg	(R)-3-(Hydroxymethyl)cyclohexanone	21996-61-2	97%	100mg	$125.00	2024-04-20
Ambeed	A290624-1g	(R)-3-(Hydroxymethyl)cyclohexanone	21996-61-2	98+%	1g	$778.0
eNovation Chemicals LLC	Y1255088-100mg	3-(HYDROXYMETHYL)CYCLOHEXANONE	21996-61-2	97%	100mg	$350
TRC	H065345-50mg	3-(Hydroxymethyl)cyclohexanone	21996-61-2		50mg	$ 145.00	2022-06-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL849-100MG	(3R)-3-(hydroxymethyl)cyclohexanone	21996-61-2	95%	100MG	￥ 1,320.00

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8. Solvent dependent assembly and disassembly of a hydrogen bonded helical structure in a Co–Mo bimetallic complex†

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9. Rapid recognition of fatal cyanide in water in a wide pH range by a trifluoroacetamido based metal–organic framework†

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21996-61-2 ((3R)-3-(hydroxymethyl)cyclohexanone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:21996-61-2)(3R)-3-(hydroxymethyl)cyclohexanone

Purity:99%/99%/99%/99%/99%

Quantity:100.0mg/250.0mg/500.0mg/1.0g/5.0g

Price($):162.0/260.0/434.0/650.0/1949.0